Cas no 2092061-08-8 (2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide)

• Product Name: 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• CAS No: 2092061-08-8
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 4774102
• Update Time: 2025-10-29

2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• 2-amino-N-cyclopropyl-N-(thian-4-yl)acetamide
• 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

• Inchi： 1S/C10H18N2OS/c11-7-10(13)12(8-1-2-8)9-3-5-14-6-4-9/h8-9H,1-7,11H2
• InChI Key： JSTSYZNIVJQLHB-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C(CN)=O)C1CC1

Computed Properties

• Exact Mass: 214.11398438 g/mol
• Monoisotopic Mass: 214.11398438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6
• Molecular Weight: 214.33

Additional information on 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

Compound 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (CAS No. 2092061-08-8)

The compound 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide, with CAS No. 2092061-08-8, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a cyclopropyl substituent, and a tetrahydrothiopyran moiety. The molecule's structure suggests potential applications in drug design and materials science.

Recent studies have highlighted the importance of thiopyran derivatives in medicinal chemistry. The tetrahydrothiopyran ring in this compound is particularly interesting due to its sulfur-containing heterocyclic structure, which can confer unique electronic properties and bioavailability. Researchers have explored the role of such moieties in enhancing drug stability and targeting specific biological pathways.

The cyclopropyl group attached to the nitrogen atom introduces additional strain and reactivity into the molecule. This feature has been shown to influence the compound's pharmacokinetic properties, potentially making it a candidate for drug delivery systems. Furthermore, the amino group at position 2 provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and efficiency. The use of microwave-assisted synthesis and catalytic methods has significantly streamlined its preparation process, making it more accessible for research purposes.

In terms of applications, 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide has shown promise in inhibiting certain enzymes involved in metabolic pathways. This makes it a potential lead compound for developing therapeutic agents targeting metabolic disorders or inflammatory conditions.

Moreover, computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities to several protein targets. These findings underscore its potential as a scaffold for drug discovery efforts.

In conclusion, the compound 2-Amino-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (CAS No. 2092061-08-8) represents a valuable addition to the arsenal of organic compounds with potential biomedical applications. Its unique structure and functional groups make it an intriguing subject for further research and development.